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Compound of Interest

1,2,3,5,6,7-Hexahydro-s-indacen-
Compound Name:
4-amine

Cat. No.: B017840

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexahydro-s-indacen-4-amine is a tricyclic aliphatic amine with the chemical formula C12H1sN.
[1][2] Currently, there is no direct published literature detailing the specific application of
hexahydro-s-indacen-4-amine in proteomics research. It is commercially available as a
synthetic intermediate, suggesting its utility as a building block for the synthesis of more
complex molecules.[3][4]

However, the presence of a primary amine group on its rigid, three-dimensional scaffold makes
hexahydro-s-indacen-4-amine a potentially valuable starting material for the development of
novel chemical probes for proteomics, particularly in the area of chemical proteomics and drug
discovery. The amine group serves as a versatile chemical handle for the attachment of various
functional groups, such as photoreactive crosslinkers and reporter tags for target identification
and validation.

This document outlines a potential, hypothetical application of hexahydro-s-indacen-4-amine as
a core scaffold for creating a photo-affinity labeling (PAL) probe for identifying protein-small
molecule interactions.
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Proposed Application: A Scaffold for Photo-Affinity
Labeling Probes

The core concept is to functionalize hexahydro-s-indacen-4-amine to create a trifunctional
chemical probe. This probe would be designed to:

» Bind to target proteins within a cell.
o Covalently crosslink to the target protein upon photoactivation.
e Be enriched and identified via downstream proteomic techniques.

To achieve this, the primary amine of hexahydro-s-indacen-4-amine can be modified to
incorporate a photoreactive group (e.g., a diazirine) and a reporter tag (e.g., an alkyne for click
chemistry). The resulting probe could then be used in a typical chemical proteomics workflow to
identify the protein targets of a bioactive molecule derived from the s-indacene scaffold.

Diagram: Functionalization of Hexahydro-s-indacen-
4-amine

The following diagram illustrates the proposed synthetic modification of hexahydro-s-indacen-4-

amine to create a photo-affinity probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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